2-[(4-Chlorophenyl)methyl]-5-methoxy-1,2-dihydroisoquinolin-1-one

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-5-methoxyisoquinolin-1-one
• InChI: InChI=1S/C17H14ClNO2/c1-21-16-4-2-3-15-14(16)9-10-19(17(15)20)11-12-5-7-13(18)8-6-12/h2-10H,11H2,1H3
• InChI Key: ARKIHODVVPUPDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=CN(C2=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H14ClNO2
• Molecular Weight: 299.7 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler precursors. The exact synthetic route would depend on the available starting materials and the desired yield and purity. Typically, the synthesis of isoquinolinone derivatives involves cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. It would be expected to have aromaticity due to the presence of the phenyl and isoquinolinone groups, which could influence its chemical reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the chlorophenyl group might undergo nucleophilic aromatic substitution reactions, while the carbonyl group in the isoquinolinone ring could be involved in various addition and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific molecular structure. For example, the presence of the methoxy group could increase its solubility in organic solvents.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral potential. For instance:

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Anti-HIV Activity

Indole derivatives have also been investigated for their anti-HIV properties:

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Other Biological Activities

Indole derivatives have been explored for antitubercular, antidiabetic, and antimalarial effects.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific chemical structure and properties. It’s difficult to predict without specific study.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include further investigation of its synthesis, characterization of its physical and chemical properties, and exploration of its potential applications in various fields.